3-(2,3-dihydro-1-benzofuran-5-yl)-N-(1-naphthyl)propanamide

• Molecular Formula: C21H19NO2
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-N-naphthalen-1-ylpropanamide
• InChI: InChI=1S/C21H19NO2/c23-21(11-9-15-8-10-20-17(14-15)12-13-24-20)22-19-7-3-5-16-4-1-2-6-18(16)19/h1-8,10,14H,9,11-13H2,(H,22,23)
• InChI Key: NNPYFQLYLAMSDX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)CCC(=O)NC3=CC=CC4=CC=CC=C43

Description

3-(2,3-Dihydro-1-benzofuran-5-yl)-N-(1-naphthyl)propanamide is a synthetic amide derivative featuring a dihydrobenzofuran core linked to a naphthyl group via a propanamide chain. This compound is structurally distinct due to its fused bicyclic systems, which could influence its physicochemical properties and biological activity compared to simpler aromatic amides. No direct pharmacological or structural data for this compound are available in the provided evidence, necessitating comparisons with structurally or functionally related analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(1-naphthyl)propanamide typically involves the following steps:

Formation of the Benzofuran Ring: This can be achieved through cyclization reactions involving phenols and aldehydes under acidic or basic conditions.

Attachment of the Naphthyl Group: This step may involve Friedel-Crafts acylation or alkylation reactions.

Formation of the Amide Bond: The final step involves the reaction of the intermediate with a suitable amine to form the amide bond.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of catalysts, high-throughput screening of reaction conditions, and continuous flow reactors.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the benzofuran ring.

Reduction: Reduction reactions could target the carbonyl group in the amide bond.

Substitution: Electrophilic or nucleophilic substitution reactions could occur at various positions on the benzofuran or naphthyl rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) may be used.

Substitution: Conditions vary depending on the type of substitution, but may include the use of halogenating agents or nucleophiles.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used, but could include various oxidized, reduced, or substituted derivatives of the original compound.

Scientific Research Applications

3-(2,3-dihydro-1-benzofuran-5-yl)-N-(1-naphthyl)propanamide may have applications in:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use in studying biological pathways or as a probe in biochemical assays.

Medicine: Possible therapeutic applications, although specific uses would require further research.

Industry: Could be used in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. In a biological context, it might interact with specific molecular targets such as enzymes or receptors, influencing various biochemical pathways. Detailed studies would be required to elucidate these mechanisms.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from Hydroxamic Acid and Amide Families

The evidence highlights several compounds with analogous features, such as:

• N-benzhydryl-2-(N’-methyl-N’-hydroxyureido)-L-3-phenylpropanamide (Compound 5, ): Shares a propanamide backbone but substitutes the dihydrobenzofuran and naphthyl groups with phenyl and benzhydryl moieties.
• N-(4-chlorophenyl)-3-cyclopentyl-N-hydroxypropanamide (Compound 7, ): Features a cyclopentyl group and chlorophenyl substituent. The chloro group enhances electronegativity, while the cyclopentyl moiety introduces conformational flexibility, contrasting with the rigid dihydrobenzofuran core .

Key Structural and Functional Differences

Property	Target Compound	Compound 5	Compound 7
Core Structure	Dihydrobenzofuran + naphthyl	Phenyl + benzhydryl	Cyclopentyl + chlorophenyl
Lipophilicity (Predicted)	High (naphthyl group)	Moderate (benzhydryl)	Moderate-high (chlorophenyl)
Aromatic Interactions	Strong π-π stacking (fused rings)	Moderate (single phenyl)	Limited (chlorophenyl)
Synthetic Complexity	High (bicyclic synthesis)	Moderate (linear amide)	Low (simple alkyl/aryl coupling)

The target compound’s fused bicyclic systems likely confer greater metabolic stability compared to Compounds 5 and 7, which lack rigid frameworks. However, its synthetic complexity may limit scalability .

Pharmacological Implications

Compounds with naphthyl or chlorophenyl groups often exhibit enhanced antioxidant activity due to electron-rich aromatic systems. The dihydrobenzofuran core in the target compound may similarly stabilize free radicals, but this remains speculative without experimental validation .